Cas no 5447-87-0 (α-Methylbenzylidenemalononitrile)
α-Methylbenzylidenemalononitrile is a versatile organic compound primarily used as an intermediate in the synthesis of fine chemicals and pharmaceuticals. Its structure, featuring a reactive benzylidene group and malononitrile moiety, enables participation in various condensation and cyclization reactions. This compound is valued for its high reactivity and selectivity in forming heterocyclic frameworks, making it useful in agrochemical and medicinal chemistry research. It exhibits stability under standard conditions and can be further functionalized to yield derivatives with tailored properties. Its synthesis is well-documented, ensuring reproducibility for industrial and academic applications. The compound’s consistent purity and reactivity profile make it a reliable choice for advanced synthetic workflows.
5447-87-0 structure
Product Name:α-Methylbenzylidenemalononitrile
CAS No:5447-87-0
MF:C11H8N2
MW:168.194622039795
MDL:MFCD00159012
CID:371002
PubChem ID:79530
Update Time:2025-06-06
α-Methylbenzylidenemalononitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Phenylethylidene)malononitrile
- 2-(1-phenylethylidene)propanedinitrile
- Propanedinitrile,2-(1-phenylethylidene)-
- (1-Phenylethylidene)malononitrile
- (2-phenyl-2-methylmethylene)malononitrile
- (phenylethylidene)methane-1,1-dicarbonitrile
- 1,1-dicyano-2-methyl-2-phenylethylene
- 1,1-Dicyano-2-phenylpropene
- 1-methyl-1-phenyl-2,2-dicyanoethylene
- 2-(phenyl(methyl)methylene)malononitrile
- 2,6-DICHLORO-4-[({[(1-METHYLETHYLIDENE)AMINO]OXY}CARBONYL)AMINO]PYRIDINE
- 2-[1-(phenyl)ethylidene]-malononitrile
- Propanedinitrile,(1-phenylethylidene)
- Propanedinitrile, (1-phenylethylidene)-
- Propanedinitrile, 2-(1-phenylethylidene)-
- Malononitrile, (.alpha.-methylbenzylidene)-
- .alpha.-Methylbenzalmalononitrile
- .alpha.-Methylbenzylidenemalononitrile
- AK123888
- 1-phenylethylidenemalononitrile
- alpha-Methylbenzalmalononitrile
- alpha-Methylbenzylidenemalononitrile
- NSC17554
- Enamine_001063
- Propanedinitrile, 2-(1-phenylethylidene)
- ZVOMMPYHGITOEF-UHFFFAOYSA-N
- Malononitrile, (alpha-methylbenzylidene)-
- C75558
- SCHEMBL178769
- NSC 17554
- Z56788177
- CS-0155171
- DTXSID7063895
- 1-dicyano-2-methyl-2-phenylethylene
- A870437
- AKOS000506067
- J-505405
- AI3-16815
- 2-(1-Phenylethylidene)malononitrile #
- NSC-17554
- 5447-87-0
- 2R-0229
- MFCD00159012
- HMS1397A07
- 2-(1-phenyl-ethylidene)-propanedinitrile
- UPCMLD0ENAT0503-7384:001
- FT-0680218
- malononitrile, A-methylbenzal
- STK410879
- (1-phenylethylidene)propanedinitrile
- α-Methylbenzylidenemalononitrile
-
- MDL： MFCD00159012
- Inchi： 1S/C11H8N2/c1-9(11(7-12)8-13)10-5-3-2-4-6-10/h2-6H,1H3
- InChI Key： ZVOMMPYHGITOEF-UHFFFAOYSA-N
- SMILES： N#C/C(/C#N)=C(\C)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 168.06900
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 47.6
Experimental Properties
- Melting Point: 94-96°C
- Boiling Point: 286.8°C at 760 mmHg
- PSA: 47.58000
- LogP: 2.50726
α-Methylbenzylidenemalononitrile Security Information
- Signal Word：Warning
- Hazard Statement： H317-H319
- Warning Statement： P280-P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C(BD60863)
α-Methylbenzylidenemalononitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
α-Methylbenzylidenemalononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN844-1g |
α-Methylbenzylidenemalononitrile |
5447-87-0 | 99+% | 1g |
585.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN844-250mg |
α-Methylbenzylidenemalononitrile |
5447-87-0 | 99+% | 250mg |
276CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN844-100mg |
α-Methylbenzylidenemalononitrile |
5447-87-0 | 99+% | 100mg |
139CNY | 2021-05-08 | |
| Alichem | A019120484-5g |
2-(1-Phenylethylidene)malononitrile |
5447-87-0 | 95% | 5g |
$320.00 | 2023-09-01 | |
| Alichem | A019120484-10g |
2-(1-Phenylethylidene)malononitrile |
5447-87-0 | 95% | 10g |
$514.80 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN844-200mg |
α-Methylbenzylidenemalononitrile |
5447-87-0 | 99+% | 200mg |
181.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN844-50mg |
α-Methylbenzylidenemalononitrile |
5447-87-0 | 99+% | 50mg |
78.0CNY | 2021-07-12 | |
| Apollo Scientific | OR32566-1g |
2-(1-Phenylethylidene)propanedinitrile |
5447-87-0 | 99% | 1g |
£67.00 | 2025-08-06 | |
| Apollo Scientific | OR32566-5g |
2-(1-Phenylethylidene)propanedinitrile |
5447-87-0 | 99% | 5g |
£216.00 | 2025-08-06 | |
| Apollo Scientific | OR32566-25g |
2-(1-Phenylethylidene)propanedinitrile |
5447-87-0 | 99% | 25g |
£667.00 | 2025-08-06 |
α-Methylbenzylidenemalononitrile Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
5447-87-0 (α-Methylbenzylidenemalononitrile) Related Products
- 2450-56-8(2-Butenedinitrile, 2,3-diphenyl-, (2Z)-)
- 119812-01-0(Ethenetricarbonitrile, 2,2'-(1,4-phenylene)bis-)
- 215817-85-9(2-[(4-ethylphenyl)methylidene]propanedinitrile)
- 3111-61-3(Propanedinitrile,2-[1-(4-methylphenyl)ethylidene]-)
- 10394-96-4(Propanedinitrile,2-(diphenylmethylene)-)
- 4364-80-1(1,1,2-Ethenetricarbonitrile,2-phenyl-)
- 121135-21-5(Ethenetricarbonitrile, 2,2'-(1,3-phenylene)bis-)
- 82074-10-0(Propanedinitrile, [bis(4-methylphenyl)methylene]-)
- 10432-43-6(Propanedinitrile,2-[1-(2-naphthalenyl)ethylidene]-)
- 170789-01-2(2-Propenenitrile, 2-methyl-3-(4-methylphenyl)-3-phenyl-)
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